Cas no 65242-80-0 (2H-1,4-Benzothiazin-3-amine)

2H-1,4-Benzothiazin-3-amine is a heterocyclic organic compound featuring a benzothiazine core with an amine functional group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused aromatic system enhances stability while allowing for selective functionalization, enabling applications in the development of bioactive molecules. The compound's electron-rich nature facilitates participation in nucleophilic and electrophilic reactions, broadening its utility in medicinal chemistry. High purity grades are available to ensure consistent performance in research and industrial processes. Proper handling under controlled conditions is recommended due to its potential sensitivity.

2H-1,4-Benzothiazin-3-amine structure

Product Name:2H-1,4-Benzothiazin-3-amine

CAS No:65242-80-0

MF:C₈H₈N₂S

MW:164.227519989014

CID:401714

PubChem ID:820028

Update Time:2025-06-28

2H-1,4-Benzothiazin-3-amine Chemical and Physical Properties

Names and Identifiers

- 2H-1,4-Benzothiazin-3-amine
- 3-amino-2H-1,4-benzothiazine
- 4JT
- 2H-1,4-benzothiazin-3(4H)-imine
- CHEMBL3779908
- SBZQHWWTOVFQFD-UHFFFAOYSA-N
- DTXSID60356151
- AN-829/25042014
- SCHEMBL3030074
- AKOS003379247
- 65242-80-0
- 2H-1,4-benzothiazin-3-ylamine
- Q27454761
- BDBM50152095
- Inchi： 1S/C8H8N2S/c9-8-5-11-7-4-2-1-3-6(7)10-8/h1-4H,5H2,(H2,9,10)
- InChI Key： SBZQHWWTOVFQFD-UHFFFAOYSA-N
- SMILES： S1CC(N)=NC2C=CC=CC1=2

Computed Properties

Exact Mass: 164.04094
Monoisotopic Mass: 164.04081944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 63.7Å²

Experimental Properties

PSA: 38.38

2H-1,4-Benzothiazin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B116633-10mg	2H-1,4-benzothiazin-3-amine	65242-80-0	10mg	$ 50.00	2022-06-07
TRC	B116633-50mg	2H-1,4-benzothiazin-3-amine	65242-80-0	50mg	$ 135.00	2022-06-07
TRC	B116633-100mg	2H-1,4-benzothiazin-3-amine	65242-80-0	100mg	$ 210.00	2022-06-07